Cas no 835873-11-5 (Carbamic acid, (4-ethoxy-2-iodophenyl)-, 1,1-dimethylethyl ester)
835873-11-5 structure
Product Name:Carbamic acid, (4-ethoxy-2-iodophenyl)-, 1,1-dimethylethyl ester
CAS No:835873-11-5
MF:C13H18INO3
MW:363.19139623642
CID:1809342
PubChem ID:12188698
Update Time:2025-04-21
Carbamic acid, (4-ethoxy-2-iodophenyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, (4-ethoxy-2-iodophenyl)-, 1,1-dimethylethyl ester
- tert-butyl N-(4-ethoxy-2-iodophenyl)carbamate
- 835873-11-5
- AKOS015962674
- DTXSID80479715
-
- Inchi: 1S/C13H18INO3/c1-5-17-9-6-7-11(10(14)8-9)15-12(16)18-13(2,3)4/h6-8H,5H2,1-4H3,(H,15,16)
- InChI Key: NQHWQUCAWTWKAX-UHFFFAOYSA-N
- SMILES: IC1C=C(C=CC=1NC(=O)OC(C)(C)C)OCC
Computed Properties
- Exact Mass: 363.03314g/mol
- Monoisotopic Mass: 363.03314g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 47.6Ų
Carbamic acid, (4-ethoxy-2-iodophenyl)-, 1,1-dimethylethyl ester Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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